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Compound of Interest

Compound Name:
Sodium 4-(1,1-

dimethylpropyl)phenolate

CAS No.: 31366-95-7

Cat. No.: B1629987

Get Quote

CAS Number: 31366-95-7 Synonyms: Sodium 4-tert-amylphenolate; p-tert-Amylphenol sodium

salt; Sodium p-tert-pentylphenolate.[1][2] Molecular Formula:

Molecular Weight: 186.23 g/mol

Part 1: Executive Technical Summary[3]
Sodium 4-(1,1-dimethylpropyl)phenolate is the sodium salt of 4-tert-amylphenol.[1][2] Unlike

its neutral parent compound, this salt acts as a strong nucleophile and a hard base in organic

synthesis.[3] It is frequently employed in the synthesis of anionic surfactants, antioxidants, and

specialized phenolic resins.[3]

Critical Hazard Distinction: While the parent phenol (CAS 80-46-6) is corrosive, the sodium salt

poses an elevated caustic hazard due to rapid hydrolysis in moisture, generating sodium

hydroxide (NaOH) in situ alongside the lipophilic phenol. This dual-action mechanism—

chemical burn (alkaline) combined with membrane permeation (lipophilic alkyl tail)—requires a

specialized safety protocol beyond standard base handling.[3]
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Part 2: Physicochemical Properties & Stability[3]
Property Data Technical Implication

Appearance
White to off-white hygroscopic

solid

Must be stored under inert gas

(Ar/N₂) to prevent hydrolysis.

Solubility
Soluble in water, alcohols,

polar aprotic solvents

High water solubility facilitates

rapid aquatic contamination;

containment is critical.[3]

Basicity (pKb)
Estimated < 4 (Conjugate acid

pKa ~10.[3]2)

Strong enough to deprotonate

alcohols; incompatible with

acidic protons.[3]

Reactivity Reacts with atmospheric CO₂

Will revert to the parent phenol

and sodium carbonate if left

exposed.[3]

Stability Protocol (Self-Validating)
Validation Step: Before use, dissolve a small aliquot in water. If the solution is cloudy or

precipitates an oily residue immediately, the salt has partially degraded to the parent phenol

(which is less water-soluble than the salt).

Part 3: Hazard Profiling & Toxicology[3]
Mechanism of Injury
The compound exhibits Type I Corrosivity.[3] Upon contact with biological tissue:

Saponification: The alkaline sodium cation saponifies membrane lipids.[3]

Permeation: The tert-amyl lipophilic tail facilitates deep tissue penetration, dragging the

caustic anion into the dermis.[3]

Systemic Toxicity: Once absorbed, the parent 4-tert-amylphenol is a known endocrine

disruptor, structurally mimicking estrogen.[3]

Quantitative Toxicity Data[3]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.chemeo.com/cid/53-849-1/Phenol-4-1-1-dimethylpropyl.pdf
https://www.chemeo.com/cid/53-849-1/Phenol-4-1-1-dimethylpropyl.pdf
https://www.chemeo.com/cid/53-849-1/Phenol-4-1-1-dimethylpropyl.pdf
https://www.chemeo.com/cid/53-849-1/Phenol-4-1-1-dimethylpropyl.pdf
https://www.chemeo.com/cid/53-849-1/Phenol-4-1-1-dimethylpropyl.pdf
https://www.chemeo.com/cid/53-849-1/Phenol-4-1-1-dimethylpropyl.pdf
https://www.chemeo.com/cid/53-849-1/Phenol-4-1-1-dimethylpropyl.pdf
https://www.chemeo.com/cid/53-849-1/Phenol-4-1-1-dimethylpropyl.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1629987?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Endpoint
Value (Extrapolated from
Parent)

Classification

Skin Corrosion Category 1B
Causes severe burns and eye

damage.[3]

Aquatic Acute LC50 < 10 mg/L (Fish) Very toxic to aquatic life.[3][4]

Oral LD50 > 2000 mg/kg (Rat)
Moderate acute toxicity;

chronic risk dominates.[3]

Part 4: Advanced Handling & Synthesis Workflow
Core Directive: Do not treat this simply as "caustic." Treat it as a "permeating caustic."

Engineering Controls
Atmosphere: Handle exclusively in a fume hood or glovebox under Nitrogen/Argon.[3]

Vessel: Glassware must be oven-dried. Moisture introduces NaOH impurities that alter

stoichiometry.[3]

Experimental Workflow: Nucleophilic Substitution
The following diagram outlines a self-validating workflow for using this reagent in an alkylation

reaction (e.g., Williamson Ether Synthesis).
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Fig 1. Self-Validating Synthesis Workflow for Sodium 4-tert-amylphenolate

Reagent Preparation
(Inert Atmosphere)

Validation Step:
Solubility Check in Dry Solvent

 Ensure dryness  Precipitate? Redry.

Reaction Phase:
Controlled Addition (0-5°C)

 Clear solution

In-Process Control:
TLC/HPLC (Disappearance of SM)

 Incomplete

Quench Protocol:
Slow addition of sat. NH4Cl

 Complete

Phase Separation:
Phenol moves to Organic Phase

 pH < 8

Click to download full resolution via product page

Caption:Fig 1. A logic-gated workflow ensuring reagent integrity (solubility check) and safe

termination (pH-controlled quench) to prevent runaway exotherms.
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Part 5: Emergency Response & Neutralization[3]
Standard water flushing is insufficient due to the lipophilic nature of the residue.[3]

Skin Contact (The Polyethylene Glycol Protocol)
Immediate Action: Wipe off excess solid gently.[3]

Solubilization: Wash the affected area with Polyethylene Glycol 300 or 400 (PEG-300/400) or

a mixture of Ethanol/Water (70:30).[3] Water alone may cause the lipophilic phenol to adhere

to the skin while washing away the sodium base, leaving the toxin in place.[3]

Flushing: Follow with copious water flushing for 15 minutes.

Spill Containment[3]
Do NOT use water to wash down a powder spill; this generates a caustic slick.[3]

Protocol:

Cover spill with dry sand or Vermiculite.[3]

Neutralize carefully with dilute Acetic Acid or Citric Acid powder.[3]

Collect into a hazardous waste container labeled "Alkaline Phenolic Waste."[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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